An In-depth Technical Guide to 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2)
An In-depth Technical Guide to 2-Methyl-1,3-thiazole-4-carboxylic acid (CAS: 35272-15-2)
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Methyl-1,3-thiazole-4-carboxylic acid is a heterocyclic organic compound featuring a thiazole ring substituted with a methyl group at the 2-position and a carboxylic acid at the 4-position. This molecule serves as a valuable building block in medicinal chemistry and materials science. The thiazole moiety is a key pharmacophore in numerous clinically approved drugs, and its derivatives have demonstrated a wide spectrum of biological activities, including antimicrobial, antifungal, and enzyme inhibitory properties. This guide provides a comprehensive overview of the physicochemical properties, synthesis, spectroscopic data, and potential applications of 2-Methyl-1,3-thiazole-4-carboxylic acid, with a focus on experimental protocols and data presentation for the research and development community.
Physicochemical Properties
2-Methyl-1,3-thiazole-4-carboxylic acid is typically a solid at room temperature, with a color ranging from white to light yellow or brown. It is slightly soluble in water and more soluble in polar organic solvents.
| Property | Value | Reference(s) |
| CAS Number | 35272-15-2 | [1] |
| Molecular Formula | C₅H₅NO₂S | [1] |
| Molecular Weight | 143.16 g/mol | |
| Appearance | White to light yellow or brown solid | - |
| Melting Point | 145-150 °C | |
| Boiling Point | Decomposes before boiling | [2] |
| pKa | ~3.7 (approximate for the carboxylic acid group) | [2] |
| Solubility | Slightly soluble in water; soluble in polar organic solvents like DMSO. | [2][3] |
| SMILES | Cc1nc(cs1)C(=O)O | |
| InChI | 1S/C5H5NO2S/c1-3-6-4(2-9-3)5(7)8/h2H,1H3,(H,7,8) |
Spectroscopic Data
¹H NMR Spectroscopy (Predicted)
In a typical deuterated solvent such as DMSO-d₆, the following proton signals are expected:
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~8.3 | s | 1H | H5 proton on the thiazole ring |
| ~2.7 | s | 3H | Methyl (CH₃) protons at C2 |
| ~13.0 | br s | 1H | Carboxylic acid (COOH) proton |
Note: The chemical shift of the carboxylic acid proton can vary significantly depending on the solvent and concentration.
¹³C NMR Spectroscopy (Predicted)
The expected carbon chemical shifts are as follows:
| Chemical Shift (δ, ppm) | Assignment |
| ~165-170 | C2 (Thiazole ring) |
| ~145-150 | C4 (Thiazole ring) |
| ~125-130 | C5 (Thiazole ring) |
| ~162-165 | Carboxylic acid carbon (COOH) |
| ~19-21 | Methyl carbon (CH₃) |
Infrared (IR) Spectroscopy
The IR spectrum will be characterized by the following key absorption bands:
| Wavenumber (cm⁻¹) | Vibration | Functional Group |
| 2500-3300 (broad) | O-H stretch | Carboxylic acid |
| 1680-1710 | C=O stretch | Carboxylic acid |
| ~1600 | C=N stretch | Thiazole ring |
| ~1400-1500 | C=C stretch | Thiazole ring |
| 1200-1300 | C-O stretch | Carboxylic acid |
Mass Spectrometry
In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ at m/z = 143 would be expected. Common fragmentation patterns for carboxylic acids include the loss of a hydroxyl radical (•OH, M-17) and the loss of a carboxyl group (•COOH, M-45).
Synthesis of 2-Methyl-1,3-thiazole-4-carboxylic acid
There are two primary synthetic routes to this compound: the Hantzsch thiazole synthesis and the hydrolysis of a corresponding ester.
Hantzsch Thiazole Synthesis
This classical method involves the condensation of an α-haloketone with a thioamide. For the synthesis of 2-Methyl-1,3-thiazole-4-carboxylic acid, a suitable α-halo-β-ketoester would react with thioacetamide.
Caption: Hantzsch synthesis workflow.
Experimental Protocol (General):
-
Cyclocondensation: Equimolar amounts of an appropriate α-halo-β-ketoester (e.g., ethyl 2-chloroacetoacetate) and thioacetamide are dissolved in a suitable solvent such as ethanol.
-
The reaction mixture is heated under reflux for several hours.
-
The solvent is removed under reduced pressure, and the residue is neutralized with a weak base (e.g., sodium bicarbonate solution).
-
The crude ester is extracted with an organic solvent (e.g., ethyl acetate), dried, and purified by chromatography or recrystallization.
-
Hydrolysis: The purified ester is then hydrolyzed to the carboxylic acid, as described in the next section.
Hydrolysis of Ethyl 2-Methyl-1,3-thiazole-4-carboxylate
This is a straightforward method starting from the corresponding ethyl ester.
Caption: Ester hydrolysis workflow.
Experimental Protocol:
-
Dissolve ethyl 2-methyl-1,3-thiazole-4-carboxylate in a suitable solvent like tetrahydrofuran (THF) or ethanol.[4]
-
Add an aqueous solution of a base, such as 10% (w/v) potassium hydroxide (KOH) or sodium hydroxide (NaOH).[4]
-
Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by thin-layer chromatography (TLC).[4]
-
Cool the reaction mixture and adjust the pH to approximately 4 with a 1 M hydrochloric acid (HCl) solution to precipitate the carboxylic acid.[4]
-
Extract the product with an organic solvent like ethyl acetate.[4]
-
Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.[4]
-
The product can be further purified by recrystallization.
Biological Activity and Potential Applications
While specific biological data for 2-Methyl-1,3-thiazole-4-carboxylic acid is limited in the public domain, the thiazole-4-carboxylic acid scaffold is of significant interest in drug discovery. Derivatives have shown a range of biological activities.
Antimicrobial and Antifungal Activity
Thiazole derivatives are known to possess broad-spectrum antimicrobial and antifungal properties.[5][6] For instance, certain 2-amino-1,3-thiazole-4-carboxylic acid derivatives have demonstrated good fungicidal activity at a concentration of 50 μg/mL.[5] Other studies on thiazole derivatives have reported Minimum Inhibitory Concentration (MIC) values against various bacterial and fungal strains, although specific data for the title compound is not available.[4][7]
Enzyme Inhibition
The thiazole-4-carboxylic acid moiety has been explored as a potential inhibitor for various enzymes.
-
Metallo-β-lactamase (MBL) Inhibition: Derivatives of 2-aminothiazole-4-carboxylic acids have been identified as broad-spectrum inhibitors of MBLs, which are enzymes responsible for bacterial resistance to β-lactam antibiotics.[8] This suggests that 2-Methyl-1,3-thiazole-4-carboxylic acid could be a starting point for the design of novel MBL inhibitors.
-
Cyclooxygenase (COX) Inhibition: Some thiazole carboxamide derivatives have been investigated as inhibitors of COX-1 and COX-2 enzymes, which are targets for anti-inflammatory drugs.[9]
Caption: Potential enzyme inhibition pathways.
Agrochemicals
Thiazole derivatives have also found applications in the agrochemical industry as fungicides and herbicides, contributing to crop protection.[6]
Conclusion
2-Methyl-1,3-thiazole-4-carboxylic acid is a versatile heterocyclic compound with significant potential in the fields of medicinal chemistry and drug development. Its synthesis is achievable through established methods like the Hantzsch synthesis and ester hydrolysis. While specific biological data for this exact molecule is sparse, the broader class of thiazole-4-carboxylic acid derivatives has demonstrated promising antimicrobial, antifungal, and enzyme-inhibitory activities. This technical guide provides a foundational understanding for researchers and scientists to further explore the properties and applications of this compound and its analogs in the quest for novel therapeutic agents and functional materials. Further research is warranted to elucidate its specific biological targets and mechanisms of action.
References
- 1. scbt.com [scbt.com]
- 2. 2-Methyl-Thiazole-4-Carboxylic Acid: Properties, Applications, Safety & Supplier China | High-Quality Chemical Manufacturer [chemheterocycles.com]
- 3. caymanchem.com [caymanchem.com]
- 4. Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH | PLOS One [journals.plos.org]
- 8. researchgate.net [researchgate.net]
- 9. New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies - PMC [pmc.ncbi.nlm.nih.gov]
